molecular formula C6H8ClN3S B6264302 imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride CAS No. 1803605-47-1

imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride

Cat. No. B6264302
CAS RN: 1803605-47-1
M. Wt: 189.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride is a compound with the molecular formula C6H8ClN3S . It is a nitrogen- and sulfur-containing heterocyclic compound .


Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride involves several steps. The reaction of 1,2-diaminoethane with carbon disulphide in H2O/ETOH as solvent furnishes 4,5-dihydro-1H-imidazol-2-thiol under reflux condition . The reaction of 4,5-dihydro-1H-imidazol-2-thiol on treatment with ethylchloro acetate and aromatic aldehyde in presence of anhydrous sodium acetate and acetic acid as solvent gives (Z)-2-(arylidene)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-3(2H)-one .


Molecular Structure Analysis

The molecular structure of imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride can be represented by the InChI code: 1S/C6H7N3S.ClH/c7-3-5-4-10-6-8-1-2-9(5)6/h1-2,4H,3,7H2;1H .


Chemical Reactions Analysis

Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride has been found to exhibit significant cytotoxic activity on cancer cells . The structure-activity relationship revealed that certain substitutions on the imidazo[2,1-b][1,3]thiazole ring enhanced the inhibitory activity .


Physical And Chemical Properties Analysis

Imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride is a powder with a molecular weight of 189.67 . It has a storage temperature of 4 degrees Celsius .

Future Directions

The future directions for research on imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride could involve further investigation into its anticancer properties and potential applications in cancer treatment . Additionally, more research is needed to fully understand its mechanism of action and to determine its safety profile .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride involves the condensation of 2-aminothiazole with 2-bromoacetophenone followed by cyclization with formamide and reduction with sodium borohydride. The resulting amine is then reacted with 2-chloro-1H-imidazole to form the final product.", "Starting Materials": [ "2-aminothiazole", "2-bromoacetophenone", "formamide", "sodium borohydride", "2-chloro-1H-imidazole", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 2-aminothiazole is reacted with 2-bromoacetophenone in the presence of potassium carbonate and DMF to form 2-(2-phenylacetophenone)thiazole.", "Step 2: 2-(2-phenylacetophenone)thiazole is then cyclized with formamide in the presence of acetic acid to form imidazo[2,1-b][1,3]thiazole.", "Step 3: The resulting imidazo[2,1-b][1,3]thiazole is reduced with sodium borohydride in methanol to form the corresponding amine.", "Step 4: The amine is then reacted with 2-chloro-1H-imidazole in the presence of hydrochloric acid and diethyl ether to form imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride." ] }

CAS RN

1803605-47-1

Product Name

imidazo[2,1-b][1,3]thiazol-3-ylmethanamine hydrochloride

Molecular Formula

C6H8ClN3S

Molecular Weight

189.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.